Cas no 2171722-19-1 (3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171722-19-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5846243
• PubChem ID: 165804066
• Update Time: 2025-06-08

3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1538101
• 2171722-19-1
• 3-[tert-butyl(2-hydroxyethyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,3)27(12-13-28)23(31)21(14-22(29)30)26-24(32)33-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21,28H,12-15H2,1-3H3,(H,26,32)(H,29,30)
• InChI Key： ZQCFAWBXWYNXHS-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(CCO)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171722-19-1)

3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2171722-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a tert-butyl group, a hydroxyethyl moiety, and an amino acid backbone appended with a fluorenylmethoxycarbonyl (Fmoc) protecting group makes it a versatile intermediate in the synthesis of more complex biomolecules.

The tert-butyl group is a well-known steric hinderer, often employed in organic synthesis to prevent unwanted side reactions by blocking reactive sites. In the context of this compound, it serves to stabilize the molecule during synthetic processes and may also influence its binding affinity to biological targets. The hydroxyethyl group introduces polarity and hydrogen bonding capability, which can enhance solubility and interactions with polar molecules, including proteins and nucleic acids. The core structure is an amino acid derivative, specifically propanoic acid, which provides a scaffold for further functionalization and biological activity.

The most notable feature of this compound is the presence of the Fmoc-protected amino group. The Fmoc group is widely used in peptide synthesis as a temporary protecting group for amino functions, allowing for selective coupling and deprotection steps. In this context, the Fmoc moiety ensures that the amino group remains inert during synthetic manipulations until it is specifically removed, typically under acidic conditions. This protection-deprotection strategy is crucial in the assembly of complex peptides and proteins, where precise control over reactivity is essential.

The fluorenylmethoxycarbonyl (Fmoc) part of the name indicates another layer of complexity, as Fmoc derivatives are often used in solid-phase peptide synthesis (SPPS) due to their stability under basic conditions and ease of removal under acidic conditions. The fluorene ring itself is an aromatic system that can contribute to hydrophobic interactions and may influence the compound's pharmacokinetic properties. Additionally, fluorene-based moieties have been explored for their potential use in bioimaging and fluorescent probes, suggesting that this compound could have applications beyond traditional pharmaceuticals.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit dual mechanisms of action. The structural features of 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it a candidate for such applications. For instance, the combination of hydrophobic (fluorene ring) and polar (hydroxyethyl, amide bonds) interactions could allow it to bind to both hydrophobic and polar pockets on biological targets, potentially enhancing its efficacy.

Moreover, the presence of multiple chiral centers due to the amino acid backbone offers opportunities for designing enantiomerically pure compounds, which are often required for optimal pharmacological activity. Chiral drugs can exhibit different biological activities depending on their stereochemistry, making enantioselective synthesis a critical aspect of modern drug development. The tert-butyl group also contributes to chirality by creating steric hindrance around certain centers, influencing conformational preferences and binding interactions.

In terms of synthetic applications, this compound serves as a valuable building block for more complex molecules. Its protected amino group allows for selective functionalization via coupling reactions with carboxylic acids or activated esters, while the hydroxyl group can participate in etherification or esterification reactions. These functionalities are essential in constructing peptidomimetics, which mimic the structure and function of natural peptides but with improved stability or bioavailability.

The fluorene moiety has been increasingly utilized in medicinal chemistry due to its ability to enhance molecular rigidity and lipophilicity. This property can be leveraged to improve drug delivery systems or to design molecules with prolonged half-lives in vivo. Additionally, fluorinated aromatic rings have been shown to modulate metabolic pathways by influencing enzyme kinetics or substrate recognition.

Current research in biomedicine has focused on developing novel therapeutic agents that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases but are challenging targets for small-molecule drugs. The complex architecture of 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid suggests that it could interact with PPIs through multiple binding modes, making it a promising candidate for drug development against diseases such as cancer, inflammation, and neurodegenerative disorders.

Another area of interest is the use of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. Fluorine atoms can influence electronic distribution within molecules, leading to enhanced binding affinities or altered metabolic stability. For example, C-F bonds are known for their strength and rigidity, which can contribute to increased resistance against enzymatic degradation. This property has been exploited in designing antiviral drugs that require prolonged circulation times or enhanced bioavailability.

The combination of these structural features makes 3-tert-butyl(2-hydroxyethyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a versatile tool for both academic research and industrial applications. Its utility as a synthetic intermediate allows chemists to explore new chemical spaces and develop innovative drug candidates with tailored properties. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in addressing unmet medical needs.